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Compound of Interest

Compound Name: PM-20

Cat. No.: B1624894 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to Safe Handling

and Disposal

The following provides essential safety and logistical information for the proper disposal of

WANNATE PM-200, a polyethylene polyphenyl isocyanate. Adherence to these procedures is

critical to ensure personal safety and environmental compliance. Given the hazardous nature

of this material, it is imperative to consult your institution's specific safety protocols and a

licensed waste management provider.

Immediate Safety and Disposal Plan
WANNATE PM-200 is a hazardous substance that can cause significant health effects. It is

harmful if inhaled, irritates the eyes, respiratory system, and skin, and may cause sensitization

by inhalation or skin contact.[1] It is also a suspected carcinogen and can cause damage to

organs through prolonged or repeated exposure.[1] Therefore, strict adherence to safety

protocols during handling and disposal is paramount.

Personal Protective Equipment (PPE) and Emergency
Procedures
Before handling WANNATE PM-200 for disposal, ensure the following personal protective

equipment is used:
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Respiratory Protection: Use only in a well-ventilated area. If exposure limits may be

exceeded, a dust-proof respirator or other respiratory protection is recommended.

Eye Protection: Wear safety glasses or goggles to protect against dust and splashes.

Hand Protection: Use protective gloves.

Protective Clothing: Wear appropriate protective clothing to prevent skin contact.

In case of accidental exposure, follow these first aid measures:

Inhalation: If high concentrations of dust are inhaled, or if respiratory symptoms occur,

immediately move the individual to fresh air. If breathing is difficult or has stopped, administer

artificial respiration and seek immediate medical attention.

Eye Contact: Flush eyes with large amounts of water, holding the eyelids open. Seek

medical attention if irritation persists.

Skin Contact: Wash the affected area with plenty of soap and water.

Ingestion: If ingested, seek immediate medical advice.

Quantitative Data Summary
For quick reference, the following table summarizes the key hazard information for WANNATE

PM-200.
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Hazard Classification GHS Hazard Statement

Acute Toxicity (Inhalation) H332: Harmful if inhaled.

Skin Corrosion/Irritation H315: Causes skin irritation.

Serious Eye Damage/Eye Irritation H319: Causes serious eye irritation.

Respiratory or Skin Sensitization

H334: May cause allergy or asthma symptoms

or breathing difficulties if inhaled. H317: May

cause an allergic skin reaction.

Carcinogenicity H351: Suspected of causing cancer.

Specific Target Organ Toxicity (Repeated

Exposure)

H373: May cause damage to organs through

prolonged or repeated exposure.

Disposal Protocol
The disposal of WANNATE PM-200 must be conducted in accordance with all local, state, and

federal regulations. The following is a general procedural guide:

Waste Identification and Segregation:

Clearly label all waste containers with "Hazardous Waste" and the chemical name

"WANNATE PM-200 (polyethylene polyphenyl isocyanate)."

Segregate WANNATE PM-200 waste from other chemical waste streams to avoid

incompatible reactions.

Containerization:

Use only approved, compatible, and properly sealed containers for waste collection.

Ensure containers are in good condition, free from leaks or damage.

Storage:

Store waste containers in a designated, well-ventilated, and secure hazardous waste

accumulation area.
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Avoid storing in areas with rapid temperature changes or high humidity.

Waste Manifest and Transportation:

A hazardous waste manifest must be completed for the transportation of WANNATE PM-
200 waste.

Arrange for a licensed hazardous waste carrier to transport the waste to a permitted

treatment, storage, and disposal facility (TSDF).

Disposal Method:

The primary disposal method for WANNATE PM-200 is typically incineration at a permitted

hazardous waste incineration facility.

Landfilling is generally not an appropriate disposal method for this type of chemical waste.

Experimental Workflow for Disposal
The following diagram illustrates the logical steps for the proper disposal of WANNATE PM-
200.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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